Cas no 1797160-54-3 (N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide)

• Product Name: N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide
• CAS No: 1797160-54-3
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 6176206
• PubChem ID: 71810809
• Update Time: 2025-07-01

N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]-3-(1-methyl-6-oxopyridazin-3-yl)propanamide
• F6455-1439
• AKOS024568996
• 1797160-54-3
• N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl}-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide
• N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide

• Inchi： 1S/C19H20N4O3S/c1-23-18(25)10-6-14(22-23)5-9-17(24)20-11-15-12-27-19(21-15)13-3-7-16(26-2)8-4-13/h3-4,6-8,10,12H,5,9,11H2,1-2H3,(H,20,24)
• InChI Key： AFSLCDNAURLPGN-UHFFFAOYSA-N
• SMILES： S1C=C(CNC(CCC2C=CC(N(C)N=2)=O)=O)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 384.12561169g/mol
• Monoisotopic Mass: 384.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų

Additional information on N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide

Introduction to N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide (CAS No. 1797160-54-3)

N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1797160-54-3, represents a convergence of multiple chemical moieties that contribute to its unique pharmacological properties. The presence of a thiazole ring and a pyridazine moiety in its structure suggests potential applications in drug development, particularly in the modulation of biological pathways associated with inflammation, pain, and neurological disorders.

The structural framework of this compound is meticulously designed to interact with biological targets at a molecular level. The 4-methoxyphenyl group introduces a hydrophobic region that can enhance binding affinity to specific proteins or enzymes. Meanwhile, the thiazole ring is known for its versatility in medicinal chemistry, often serving as a scaffold for compounds with antimicrobial and anti-inflammatory effects. The combination of these features makes N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The pyridazine moiety in this molecule is particularly noteworthy, as it has been implicated in various biological processes. Studies have shown that pyridazine derivatives can exhibit potent activity against a range of pathogens and can also modulate signaling pathways involved in cell growth and differentiation. This has spurred interest in exploring the potential of N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide as a lead compound for drug discovery.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the thiazole ring is typically achieved through cyclization reactions, while the attachment of the pyridazine moiety often involves condensation reactions with appropriate precursors. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve the desired structural integrity.

Evaluation of the pharmacological properties of N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxyo-dihydropyridazin -3 -yl)propanamide has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses, suggesting potential therapeutic benefits in conditions such as arthritis and autoimmune diseases. Additionally, preliminary animal models have shown promising results regarding its analgesic effects, making it a candidate for further development into a novel pain reliever.

The compound's interaction with biological targets is further illuminated by computational studies using molecular modeling techniques. These studies help predict how N-((2-(4-methoxyphenyl)thiazol -4 -yl)methyl)-3-(1-methyl -6-oxyo-dihydropyridazin -3 -yl)propanamide might bind to specific proteins or receptors. By understanding these interactions at an atomic level, researchers can optimize the molecule's structure to enhance its pharmacological activity and reduce potential side effects.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, the unique combination of structural features in N((2-(4-methoxyphenyl)thiazol -4 -yl)methyl)-3-(1-methyl -6-oxyo-dihydropyridazin -3 -yl)propanamide offers hope that it may streamline this process by providing a robust starting point for further refinement. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

The broader implications of this research extend beyond individual therapeutic applications. The insights gained from studying compounds like N((2-(4-methoxyphenyl)thiazol -4 -yl)methyl)-3-(1-methyl -6-oxyo-dihydropyridazin -3 -yl)propanamide contribute to our understanding of how molecular structure influences biological activity. This knowledge can be applied to other areas of pharmaceutical chemistry, leading to more efficient drug discovery processes and ultimately improving patient outcomes.